BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Chloro-2-
fluorobenzonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzonitrile

Cat. No.: B1347046

This guide provides a comprehensive overview of the molecular structure, physicochemical
properties, and synthetic applications of 4-Chloro-2-fluorobenzonitrile, tailored for
researchers, scientists, and professionals in drug development and chemical synthesis.

Molecular Structure and Properties

4-Chloro-2-fluorobenzonitrile is an aromatic organic compound characterized by a benzene
ring substituted with a nitrile (-C=N) group, a chlorine atom, and a fluorine atom. The IUPAC
name for this compound is 4-chloro-2-fluorobenzonitrile.[1][2][3] Its chemical structure is
foundational to its utility as a versatile intermediate in the synthesis of complex molecules.

The molecular formula for 4-Chloro-2-fluorobenzonitrile is C7H3CIFN.[1][2][3][4][5] The
presence of halogen atoms and the nitrile group significantly influences its reactivity and
physical properties.

Quantitative Physicochemical Data

The key physicochemical properties of 4-Chloro-2-fluorobenzonitrile are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Weight 155.55 g/mol [1]
Molecular Formula C7HsCIFN [11[2][41[5]
CAS Number 57381-51-8 [21[31[4]1[5]
Melting Point 56 - 62 °C [21[41[5]
Boiling Point 92 °C at 22 mmHg [5]
Density 1.3+0.1 g/cm3 [5]
Appearance White to light yellow crystalline )

powder
SMILES FC1=CC(Cl)=CC=C1C#N [21[3]

Applications in Synthesis

4-Chloro-2-fluorobenzonitrile is a crucial building block in the pharmaceutical and
agrochemical industries.[4] Its halogenated structure serves as a key intermediate for creating
a variety of biologically active molecules.[4]

o Pharmaceutical Development: This compound is integral to the synthesis of novel
pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[4]

e Agrochemical Formulation: It is utilized in the production of herbicides and pesticides,
contributing to enhanced crop protection.[4]

o Material Science: Researchers employ 4-Chloro-2-fluorobenzonitrile in the creation of
specialized polymers and materials for coatings with improved chemical resistance.[4]

The following diagram illustrates the general workflow of how 4-Chloro-2-fluorobenzonitrile is
used as a synthetic intermediate.
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Caption: Synthetic workflow using 4-Chloro-2-fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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